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Abstract
Enacyloxin IIa, a potent polyene antibiotic, exhibits significant activity against a range of

Gram-positive and Gram-negative bacteria.[1][2] Produced by the bacterium Frateuria sp. W-

315, this molecule has garnered interest for its unique chemical structure and its specific

mechanism of action, which involves the inhibition of bacterial protein synthesis.[3][4][5] This

technical guide provides a comprehensive overview of Enacyloxin IIa, its producing organism,

biosynthetic pathway, mechanism of action, and antimicrobial properties. Detailed experimental

protocols for the cultivation of Frateuria sp. W-315, as well as the extraction, purification, and

activity assessment of Enacyloxin IIa, are presented. All quantitative data are summarized in

structured tables, and key processes are visualized through detailed diagrams to facilitate a

deeper understanding for research and drug development purposes.

The Producing Organism: Frateuria sp. W-315
Frateuria sp. W-315 is the bacterium responsible for the production of Enacyloxin IIa. Initially

classified under the genus Gluconobacter, it was later reclassified as Frateuria. It is important

to note that while Frateuria sp. W-315 is the designated producer, significant research into the

biosynthesis of enacyloxins has been conducted on Burkholderia ambifaria. The biosynthetic

gene cluster for enacyloxin has been extensively characterized in this species, and

comparative analyses of NMR data suggest that the Enacyloxin IIa produced by both

organisms is identical. The genus Frateuria belongs to the family Xanthomonadaceae. Strains
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of Frateuria aurantia, the type species of the genus, have been isolated from various plant

sources, including Lilium auratum and raspberry (Rubus parvifolius).

Biosynthesis of Enacyloxin IIa
The biosynthesis of Enacyloxin IIa is a complex process orchestrated by a hybrid modular

polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) machinery. The

biosynthetic gene cluster found in Burkholderia ambifaria provides a model for understanding

this pathway. The process involves the assembly of a polyketide chain which is subsequently

modified and cyclized.
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1. Isolation of Microorganism
(e.g., from soil, plants)

2. Cultivation and Fermentation

3. Extraction of Secondary Metabolites

4. Primary Screening for Antimicrobial Activity
(e.g., Agar diffusion assay)

5. Bioassay-Guided Purification
(e.g., HPLC)

Active extracts

6. Structure Elucidation
(NMR, MS)

7. Determination of Antimicrobial Spectrum (MIC)

8. Mechanism of Action Studies

9. Lead Optimization and
Preclinical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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